Cas no 2172319-02-5 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2172319-02-5
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5940397
• PubChem ID: 165553547
• Update Time: 2025-05-22

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• EN300-1480888
• 2172319-02-5

• Inchi： 1S/C28H26N2O5/c1-28(18-13-14-18,26(33)29-19-8-6-7-17(15-19)25(31)32)30-27(34)35-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,18,24H,13-14,16H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GWRPMJXKRDFFOM-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

3-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamidobenzoic Acid

The compound 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2172319-02-5) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a benzoic acid moiety. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of cyclopropyl groups in medicinal chemistry due to their ability to induce strain and enhance bioactivity. The presence of the Fmoc group further enhances the compound's utility in peptide synthesis, where it serves as a protective group for amino acids. This dual functionality positions the compound as a valuable intermediate in the development of novel therapeutic agents.

One of the most notable applications of this compound is in the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), where it plays a critical role in controlling the reactivity of amino acids during assembly. By incorporating this compound into peptide sequences, researchers can achieve greater control over the stereochemistry and stability of the resulting molecules.

Moreover, the benzoic acid moiety in this compound contributes to its potential as a precursor for various bioactive molecules. Benzoic acid derivatives are known for their ability to modulate enzyme activity and cellular signaling pathways, making them attractive targets for drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to specific protein targets, further accelerating their development.

The synthesis of 3-2-cyclopropyl-2-Fmoc-propanamidobenzoic acid involves a multi-step process that combines principles from organic and peptide chemistry. Key steps include the installation of the cyclopropyl group, which is achieved through ring-closing metathesis or other strain-inducing reactions, and the subsequent coupling with the Fmoc group using standard activation techniques such as HATU-mediated coupling.

Emerging research has also explored the use of this compound in materials science, particularly in the development of self-healing polymers and stimuli-responsive materials. The unique combination of functional groups allows for dynamic covalent bonding, enabling materials to adapt to environmental changes such as temperature or pH levels.

In conclusion, 3-2-cyclopropyl-2-Fmoc-propanamidobenzoic acid (CAS No. 2172319-02-5) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its modular structure and functional versatility make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern science.